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Compound of Interest

Compound Name: NU6102

L Get Quote

Cat. No.: B1677023

Researchers, scientists, and drug development professionals handling NU6102 must adhere to
proper disposal procedures to ensure laboratory safety and environmental compliance. While
specific disposal instructions for NU6102 are not readily available, general principles of
chemical waste management should be strictly followed. This guide provides a comprehensive,
step-by-step approach to the safe disposal of NU6102, aligning with standard laboratory safety
protocols.

Chemical and Physical Properties of NU6102

A summary of the key quantitative data for NU6102 is presented below for easy reference.

Property

Value

Molecular Formula

C18H22N603S

Molecular Weight 402.5 g/mol [1]

CAS Number 444722-95-6[1]

Form Solid[1]

Purity >98%/[1]

Solubility Soluble in DMSO to 50 mM[1]

ICso for CDK1/cyclin B

9.5 nM[1][2][3]

ICso for CDK2/cyclin A3

5.4 nM[1][2][3]
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Step-by-Step Disposal Procedures

The following procedures are based on general guidelines for laboratory chemical waste

disposal and should be adapted to comply with institutional and local regulations.

Waste Identification and Segregation

Characterize the Waste: Determine if the NU6102 waste is mixed with other hazardous
materials, such as solvents.

Segregate Waste Streams: Do not mix NU6102 waste with incompatible chemicals. It is best
practice to collect waste in separate, clearly labeled containers. For instance, solid NU6102
waste should be collected separately from solutions of NU6102 in solvents like DMSO.

Containerization

Select Appropriate Containers: Use sturdy, leak-proof containers that are chemically
compatible with NU6102 and any solvents used. The original container may be suitable if it is
in good condition.[4]

Label Containers Clearly: All waste containers must be clearly labeled with the words
"Hazardous Waste," the full chemical name ("NU6102"), and any other components in the
waste stream (e.g., "NU6102 in DMSQO").[5] The date of waste accumulation should also be
included.

Storage

Secure Storage: Store waste containers in a designated, well-ventilated satellite
accumulation area away from general laboratory traffic.[4][6]

Secondary Containment: Liquid waste containers should be placed in secondary
containment to prevent spills.[7]

Keep Containers Closed: Waste containers must be kept tightly sealed except when adding
waste.[5][7]

Disposal Request and Pickup
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» Follow Institutional Procedures: Adhere to your institution's specific procedures for
hazardous waste pickup. This typically involves submitting a request to the Environmental
Health and Safety (EHS) office.

e Do Not Dispose Down the Drain: Chemical waste, including solutions containing NU6102,
should not be poured down the sink.[5][7]

e Do Not Dispose in Regular Trash: Solid NU6102 waste and contaminated labware (e.g.,
pipette tips, gloves) should be disposed of as hazardous waste, not in the regular trash.[5][7]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of NU6102.

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of NU6102.

Experimental Protocols

While this document focuses on disposal, it is important to note that NU6102 is a potent
inhibitor of cyclin-dependent kinases (CDKs).[1][2][3][8] Standard laboratory protocols for
handling potent small molecule inhibitors should be followed during experimentation to
minimize exposure and contamination. This includes the use of appropriate personal protective
equipment (PPE) such as gloves, lab coats, and safety glasses.
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Disclaimer: The information provided is based on general laboratory safety principles. Always
consult your institution's specific Environmental Health and Safety (EHS) guidelines and the
relevant Safety Data Sheet (SDS) for comprehensive and compliant disposal procedures.
Although one source indicated an SDS is not required for NU6102 under REACH, it is always
best practice to seek out any available safety information from the supplier.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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